1-[(4-cyclopentyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[(4-cyclopentyl-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C14H22N4O2/c19-14(20)11-4-3-7-17(8-11)9-13-16-15-10-18(13)12-5-1-2-6-12/h10-12H,1-9H2,(H,19,20)
• InChI Key: HGKKLFHXFUCZRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=NN=C2CN3CCCC(C3)C(=O)O
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol

Description

The compound “1-[(4-cyclopentyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxylic acid” is a derivative of 1,2,4-triazole. 1,2,4-Triazole derivatives are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in various studies. These compounds are synthesized using different synthetic routes, and their structures are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including “1-[(4-cyclopentyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxylic acid”, is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives have been reported in various studies. The target products are often obtained in high yield.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives are confirmed by spectroscopic techniques. For example, the IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Scientific Research Applications

Coordination Chemistry and Materials Science

Coordination Polymers: Complexes based on 1,2,4-triazole derivatives have been synthesized. .

Biological Evaluation

Anticancer Agents: Researchers have explored 1,2,4-triazole derivatives for their anticancer potential. .

Mechanism of Action

Target of Action

Similar 1,2,4-triazole derivatives have been studied for their interaction with the aromatase enzyme .

Mode of Action

It’s known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, which could potentially lead to changes in the target’s function .

Biochemical Pathways

Similar 1,2,4-triazole derivatives have shown potential pharmaceutical activity including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Pharmacokinetics

It’s known that the ability of 1,2,4-triazole derivatives to form hydrogen bonds with different targets can lead to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Result of Action

Similar 1,2,4-triazole derivatives have shown cytotoxic activities against various human cancer cell lines .

Safety and Hazards

The safety of 1,2,4-triazole derivatives has been evaluated in various studies. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.